Cas no 2228965-18-0 (2-1-(1-ethoxyethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine
• CAS No: 2228965-18-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6308165
• PubChem ID: 165627740
• Update Time: 2025-06-03

2-1-(1-ethoxyethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine
• 2228965-18-0
• 2-[1-(1-ethoxyethyl)cyclobutyl]ethan-1-amine
• EN300-1795389

• Inchi： 1S/C10H21NO/c1-3-12-9(2)10(7-8-11)5-4-6-10/h9H,3-8,11H2,1-2H3
• InChI Key： IQDZPIQUFBIXFI-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(CCN)CCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine

Introduction to 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine (CAS No: 2228965-18-0)

2-1-(1-ethoxyethyl)cyclobutylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228965-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl core appended with an ethoxyethyl side chain, making it a promising candidate for further exploration in drug discovery and development. The structural features of this molecule contribute to its unique chemical properties, which may be leveraged for various therapeutic applications.

The cyclobutyl moiety in the molecular structure of 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine introduces rigidity and stability, which are often desirable traits in drug candidates. This structural motif has been widely studied for its potential to enhance binding affinity and metabolic stability. In contrast, the ethoxyethyl side chain adds a degree of flexibility, which can influence solubility and pharmacokinetic profiles. Such a combination of structural elements makes this compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymatic targets, making it a potential lead compound for the development of treatments against inflammatory diseases and neurological disorders. The cyclobutyl ring, in particular, has been shown to interact favorably with biological receptors due to its hydrophobic nature and optimal size fit.

In vitro studies have begun to explore the pharmacological potential of 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine, focusing on its interactions with key biological pathways. Preliminary results indicate that this compound may modulate signaling pathways involved in cell proliferation and apoptosis, which are critical mechanisms in cancer biology. The ethoxyethyl group appears to play a role in enhancing the compound's solubility, allowing for better absorption and distribution within biological systems. This characteristic is particularly important for oral formulations, where bioavailability is a key consideration.

The synthesis of 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the cyclobutyl core efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring the purity of the final product. The ethoxyethyl side chain is typically introduced through nucleophilic substitution reactions, where careful selection of reagents and solvents is essential for optimal results.

As research progresses, the applications of 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine are expected to expand beyond traditional pharmaceuticals. Its unique structural features make it a versatile building block for designing libraries of compounds with tailored biological activities. High-throughput screening (HTS) approaches are being utilized to identify derivatives of this molecule that may exhibit enhanced potency or selectivity against specific disease targets. Such efforts align with the broader goal of accelerating drug discovery through innovative chemical design.

The safety and regulatory aspects of working with 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine are also critical considerations. While this compound does not fall under any hazardous or controlled substance classifications, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be carefully monitored to prevent degradation, and waste disposal must comply with local regulations. These measures underscore the importance of adhering to best practices in chemical research and development.

In conclusion, 2-1-(1-ethoxyethyl)cyclobutylethan-1-amine (CAS No: 2228965-18-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable asset in the quest for novel therapeutic agents. As computational methods and synthetic techniques continue to evolve, the potential applications of this compound are likely to grow, offering new opportunities for treating a wide range of diseases.